Cas no 1355203-59-6 (6-Mercapto-2-methylnicotinonitrile)

• Product Name: 6-Mercapto-2-methylnicotinonitrile
• CAS No: 1355203-59-6
• MF: C₇H₆N₂S
• MW: 150.200939655304
• CID: 4904151
• Update Time: 2023-08-21

6-Mercapto-2-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Mercapto-2-methylnicotinonitrile

• Inchi： 1S/C7H6N2S/c1-5-6(4-8)2-3-7(10)9-5/h2-3H,1H3,(H,9,10)
• InChI Key： RETFIJQGEXRUIL-UHFFFAOYSA-N
• SMILES： S=C1C=CC(C#N)=C(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 277
• XLogP3: 0.6
• Topological Polar Surface Area: 67.9